Cas no 637034-86-7 (2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol)
2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[[(5-bromo-2-furanyl)methyl]amino]-
- 2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol
- 637034-86-7
- 2-[(5-Bromo-2-furylmethyl)amino]ethanol
- AKOS005205604
-
- Inchi: 1S/C7H10BrNO2/c8-7-2-1-6(11-7)5-9-3-4-10/h1-2,9-10H,3-5H2
- InChI Key: MTYZVSXEXPKZQR-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CNCCO)O1
Computed Properties
- Exact Mass: 218.98949Da
- Monoisotopic Mass: 218.98949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 45.4Ų
2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-203456-1.0g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 1.0g |
$739.0 | 2023-01-01 | |
| Enamine | BBV-203456-2.5g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 2.5g |
$1531.0 | 2023-10-29 | |
| Enamine | BBV-203456-5.0g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 5.0g |
$1939.0 | 2023-01-01 | |
| Enamine | BBV-203456-10.0g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 10.0g |
$2438.0 | 2023-01-01 | |
| Enamine | BBV-203456-1g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 1g |
$739.0 | 2023-10-29 | |
| Enamine | BBV-203456-5g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 5g |
$1939.0 | 2023-10-29 | |
| Enamine | BBV-203456-10g |
2-{[(5-bromofuran-2-yl)methyl]amino}ethan-1-ol |
637034-86-7 | 95% | 10g |
$2438.0 | 2023-10-29 |
2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol
2-{(5-Bromofuran-2-yl)methylamino}ethan-1-ol: A Comprehensive Overview
2-{(5-Bromofuran-2-yl)methylamino}ethan-1-ol is a compound with the CAS number 637034-86-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 5-bromofuran ring and a methylamino group attached to an ethanol backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.
The 5-bromofuran moiety in this compound is known for its aromatic stability and reactivity, making it a valuable component in various chemical reactions. Recent studies have highlighted the role of such furan derivatives in medicinal chemistry, particularly in the development of bioactive agents. For instance, researchers have explored the use of 5-bromofuran-containing compounds in anti-inflammatory and anticancer drug discovery, demonstrating their potential to modulate key cellular pathways.
The methylamino group attached to the furan ring adds another layer of functionality to this compound. This group is known for its ability to act as a hydrogen bond donor, which can enhance the compound's solubility and bioavailability. Moreover, the amino group can participate in various chemical transformations, such as alkylation and acylation, enabling the synthesis of more complex molecules. Recent advancements in asymmetric synthesis have further expanded the utility of such amino-containing compounds in creating enantiomerically pure drugs.
One of the most intriguing aspects of 2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol is its potential as a building block for more complex structures. Its structure allows for easy modification at both the furan and amino groups, making it an ideal starting material for combinatorial chemistry approaches. For example, researchers have utilized this compound to synthesize libraries of compounds with diverse substituents, which can be screened for biological activity.
From a synthetic perspective, the preparation of 2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the 5-bromofuran ring, followed by alkylation or coupling reactions to introduce the methylamino group. Recent optimizations in these reaction conditions have led to higher yields and improved purity, making this compound more accessible for research purposes.
The biological activity of 2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol has been a focal point of recent investigations. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, it has been found to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While its potency is lower compared to established drugs like donepezil, its unique structure provides a promising starting point for further optimization.
In addition to its enzymatic activity, this compound has also been evaluated for its antioxidant properties. The presence of the furan ring and amino group contributes to its ability to scavenge free radicals, which are implicated in oxidative stress-related diseases such as cancer and cardiovascular disorders. Recent studies have demonstrated that 5-bromofuran-containing compounds can enhance cellular antioxidant defenses, suggesting their potential role in preventive medicine.
The pharmacokinetic properties of 2-{(5-bromofuran-2-yL)methylamino}ethan1 ol are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for determining its suitability as a drug candidate. Preliminary studies indicate that this compound has moderate oral bioavailability, though further investigations are needed to optimize its pharmacokinetic profile.
Looking ahead, the development of 2-{(5-bromofuran - 2 - yl) methyl amino} ethan - 1 - ol derivatives holds great promise for advancing therapeutic interventions. By modifying the substituents on the furan ring or altering the amino group, researchers can tailor the compound's properties to target specific diseases or improve its pharmacokinetic profile.
In conclusion, 2-{(5-Bromo furan - 2 - yl) methyl amino} ethan - 1 - ol represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a compelling candidate for further exploration in medicinal chemistry.
637034-86-7 (2-{(5-bromofuran-2-yl)methylamino}ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)